7-Deoxyfrenolicin B

• Synonyms: 7-deoxyfrenolicin B
• Molecular Formula: C18H16O5
• Molecular Weight: 312.3 g/mol
• SMILES: CCCC1C2=C(C3C(O1)CC(=O)O3)C(=O)C4=CC=CC=C4C2=O
• InChI: InChI=1S/C18H16O5/c1-2-5-11-14-15(18-12(22-11)8-13(19)23-18)17(21)10-7-4-3-6-9(10)16(14)20/h3-4,6-7,11-12,18H,2,5,8H2,1H3/t11-,12-,18+/m1/s1
• InChIKey: AWQDEPOBZKVDQV-FMTVUPSXSA-N

7-Deoxyfrenolicin B (deoxyfrenolicin) is a pyranonaphthoquinone (PNQ) antibiotic first isolated from *Streptomyces roseofulvus* strain AM‑3867. It belongs to the frenolicin family of type II polyketides, characterized by a benzoisochromanequinone core with a C‑1 propyl substituent.

7-Deoxyfrenolicin B for Preclinical Procurement: Core Identity, Class, and Comparator Landscape

7-Deoxyfrenolicin B (deoxyfrenolicin) is a pyranonaphthoquinone (PNQ) antibiotic first isolated from *Streptomyces roseofulvus* strain AM‑3867 [1]. It belongs to the frenolicin family of type II polyketides, characterized by a benzoisochromanequinone core with a C‑1 propyl substituent [2]. The compound serves as both a biosynthetic precursor to the γ‑lactone‑containing frenolicin B and a distinct chemical entity with its own biological profile. Primary comparators include frenolicin B (the lactonized congener), UCF76‑A, kalafungin, and nanaomycin A—all sharing the PNQ scaffold but differing in oxidation state, ring‑closure pattern, and C‑7/C‑8 substitution [3][4].

Class Pyranonaphthoquinone antibiotic

Scaffold Lactone-free frenolicin analog

Probe AKT kinase inhibitor tool

Stereochem (3a,5)-trans natural isomer

• [1] Iwai Y, Kora A, Takahashi Y, Hayashi T, Awaya J, Masuma R, Oiwa R, Omura S. Production of deoxyfrenolicin and a new antibiotic, frenolicin B by Streptomyces roseofulvus strain AM-3867. J Antibiot (Tokyo). 1978;31(10):959-965. doi:10.7164/antibiotics.31.959 View Source
• [2] Fitzgerald JT, Henrich PP, O'Brien C, et al. Engineered biosynthesis of the antiparasitic agent frenolicin B and rationally designed analogs in a heterologous host. J Antibiot (Tokyo). 2011;64(12):759-762. doi:10.1038/ja.2011.86 View Source
• [3] Wang X, Shaaban KA, Elshahawi SI, et al. Frenolicins C–G, Pyranonaphthoquinones from Streptomyces sp. RM‑4‑15. J Nat Prod. 2013;76(8):1441-1447. doi:10.1021/np400231r View Source
• [4] Salaski EJ, Krishnamurthy G, Ding WD, et al. Pyranonaphthoquinone lactones: a new class of AKT selective kinase inhibitors alkylate a regulatory loop cysteine. J Med Chem. 2009;52(8):2181-2184. doi:10.1021/jm900075g View Source

Why 7-Deoxyfrenolicin B Cannot Be Replaced by Frenolicin B or Other In‑Class PNQs Without Quantitative Justification

Although 7‑deoxyfrenolicin B and frenolicin B share a common naphthoquinone chromophore and propyl side‑chain, the absence of the γ‑lactone ring in 7‑deoxyfrenolicin B fundamentally alters both its biochemical target engagement and its cellular potency. The free C‑14 carboxylate and C‑4 hydroxyl present in 7‑deoxyfrenolicin B—masked or absent in frenolicin B—directly modulate AKT kinase inhibition and cytotoxicity in human cell lines [1]. Moreover, the (3a,5)-trans stereochemistry of the dihydronaphthopyran ring, which is preferentially obtained for the 7‑deoxy series but not for the parent lactones under identical synthetic conditions, introduces a critical stereochemical variable that affects batch‑to‑batch reproducibility [2]. Procurement of a generic “frenolicin” without specifying the exact oxidation state and stereoisomer therefore risks selecting a compound with quantitatively different potency, selectivity, and synthetic accessibility.

Target

7-Deoxyfrenolicin B: free carboxylate, C-4 hydroxyl, (3a,5)-trans stereochemistry

Frenolicin B: γ-lactone ring masks carboxylate; (3a,5)-cis under identical synthesis

AKT engagement

Biochemical IC50 424 nM; cellular IC50 1.07 µM (A549)

Biochemical IC50 313 nM; cellular IC50 0.28 µM — 3.8-fold potency shift

Synthetic access

Exclusive natural trans isomer via oxa-Pictet–Spengler

Predominant cis isomer requires chiral separation

• [1] Wang X, Shaaban KA, Elshahawi SI, et al. Frenolicins C–G, Pyranonaphthoquinones from Streptomyces sp. RM‑4‑15. J Nat Prod. 2013;76(8):1441-1447. doi:10.1021/np400231r View Source
• [2] Eid CN, Shim J, Bikker J, et al. Direct Oxa-Pictet−Spengler Cyclization to the Natural (3a,5)-trans-Stereochemistry in the Syntheses of (+)-7-Deoxyfrenolicin B and (+)-7-Deoxykalafungin. J Org Chem. 2009;74(1):423-426. doi:10.1021/jo801945n View Source

7-Deoxyfrenolicin B Head‑to‑Head Quantitative Differentiation Evidence for Scientific Sourcing

Cytotoxicity in Human Lung Carcinoma A549 Cells: 7-Deoxyfrenolicin B vs. Frenolicin B Direct Comparison

In a standardized A549 human non‑small‑cell lung carcinoma assay, 7‑deoxyfrenolicin B (compound 9) exhibited an IC50 of 1.07 µM, whereas frenolicin B (compound 7) showed an IC50 of 0.28 µM, representing a 3.8‑fold potency difference measured within the same experimental run [1]. The data were generated from the same strain fermentation extract and reported in a single comparative table, eliminating inter‑laboratory variability. The 95% confidence intervals were 0.867–1.327 µM for 7‑deoxyfrenolicin B and 0.248–0.330 µM for frenolicin B.

A549 cytotoxicity

Head-to-head

IC50: 1.07 µM (7-deoxy) vs 0.28 µM (frenolicin B)

3.8-fold lower potency; 95% CI 0.867–1.327 µM vs 0.248–0.330 µM

Reported cell-model response context. Lactone ring contributes to cellular potency.

Same experimental run, A549 NSCLC cells (Wang 2013).

Evidence Dimension	Cytotoxicity IC50 against human lung carcinoma A549 cell line
Target Compound Data	IC50 = 1.07 µM (95% CI: 0.867–1.327 µM)
Comparator Or Baseline	Frenolicin B: IC50 = 0.28 µM (95% CI: 0.248–0.330 µM); Frenolicin (non‑B): IC50 = 5.77 µM; UCF76‑A: IC50 = 0.35 µM
Quantified Difference	7‑Deoxyfrenolicin B is 3.8‑fold less potent than frenolicin B but 5.4‑fold more potent than frenolicin (non‑B) in the same assay
Conditions	Human non‑small‑cell lung carcinoma A549 cell line; standard cytotoxicity assay; data from Table 3 of Wang et al. (2013)

Why This Matters

When selecting a frenolicin‑family compound for anticancer screening, the 3.8‑fold potency window between 7‑deoxyfrenolicin B and frenolicin B is large enough to alter hit‑to‑lead decisions; sourcing the wrong congener would produce misleading SAR conclusions.

• [1] Wang X, Shaaban KA, Elshahawi SI, et al. Frenolicins C–G, Pyranonaphthoquinones from Streptomyces sp. RM‑4‑15. J Nat Prod. 2013;76(8):1441-1447. doi:10.1021/np400231r View Source

AKT1 Kinase Inhibition: 7-Deoxyfrenolicin B vs. Frenolicin B Biochemical Potency Differential

7‑Deoxyfrenolicin B inhibited recombinant human AKT1 (Myr‑AKT1) with an IC50 of 424 nM at pH 7.4, 22 °C [1]. Under comparable biochemical conditions, frenolicin B inhibited AKT1 with an IC50 of 313 nM [2]. The ~1.35‑fold difference in biochemical potency is modest, but the two compounds exhibit divergent cellular potency (see Evidence Item 1), indicating that the lactone ring affects cellular permeability, intracellular stability, or target engagement beyond simple enzyme binding.

AKT1 biochemical

Cross-study comparable

IC50: 424 nM (deoxy) vs 313 nM (frenolicin B)

1.35-fold difference; amplifies to 3.8-fold in cells

Supports AKT pathway-response interpretation. Enzyme-only data insufficient for selection.

Myr-AKT1 construct, pH 7.4, 22°C. BindingDB & Salaski 2009.

Evidence Dimension	AKT1 serine/threonine kinase inhibition IC50 (biochemical assay)
Target Compound Data	IC50 = 424 nM (AKT1, Myr‑AKT1 construct)
Comparator Or Baseline	Frenolicin B: IC50 = 313 nM (AKT1); Lactoquinomycin A: IC50 = 149 nM; 7‑Deoxykalafungin: IC50 = 280 nM
Quantified Difference	7‑Deoxyfrenolicin B is 1.35‑fold less potent than frenolicin B at the enzymatic level, but this difference amplifies to 3.8‑fold in cellular assays
Conditions	In vitro kinase assay using constitutively active Myr‑AKT1 in low‑binding 96‑well plates; pH 7.4, 22 °C (BindingDB assay ID 1)

Why This Matters

The biochemical vs. cellular potency disconnect demonstrates that enzyme‑only screening data are insufficient for compound selection; procurement decisions must consider both biochemical and cellular benchmarks for the specific congener.

• [1] BindingDB Entry BDBM29510: Deoxyfrenolicin binding to RAC‑alpha serine/threonine‑protein kinase (AKT1). IC50 = 424 nM. Wyeth Research. Deposited 2009. View Source
• [2] Salaski EJ, Krishnamurthy G, Ding WD, et al. Pyranonaphthoquinone lactones: a new class of AKT selective kinase inhibitors alkylate a regulatory loop cysteine. J Med Chem. 2009;52(8):2181-2184. doi:10.1021/jm900075g View Source

Synthetic Diastereoselectivity: (3a,5)-trans Stereochemistry of 7-Deoxyfrenolicin B vs. (3a,5)-cis in Frenolicin B Syntheses

A four‑step oxa‑Pictet−Spengler cyclization route delivered (+)-7‑deoxyfrenolicin B with exclusive (3a,5)-trans diastereoselectivity, directly matching the natural stereochemistry [1]. Under identical reaction conditions, (+)-frenolicin B and (+)-kalafungin afforded the unnatural (3a,5)-cis diastereomers. This divergent stereochemical outcome is attributed to the electronic influence of the C‑7/C‑8 substituents on the cyclization transition state, as supported by computational modeling presented in the same study.

Diastereoselectivity

Head-to-head

Exclusive (3a,5)-trans for deoxy; cis for frenolicin B

Oxa-Pictet–Spengler cyclization: trans vs cis ring junction

Stereochemical-control context. Natural isomer without chiral resolution.

Four-step synthesis (Eid 2009).

Evidence Dimension	Diastereoselectivity of the key oxa‑Pictet−Spengler cyclization step
Target Compound Data	(+)-7-Deoxyfrenolicin B: exclusive (3a,5)-trans product (natural stereochemistry)
Comparator Or Baseline	(+)-Frenolicin B and (+)-kalafungin: predominant (3a,5)-cis product (unnatural stereochemistry) under the same synthetic conditions
Quantified Difference	Complete stereochemical inversion: trans vs. cis ring junction; the 7‑deoxy scaffold enables direct access to the natural isomer without chiral separation
Conditions	Four‑step total synthesis; key step: oxa‑Pictet−Spengler cyclization; J. Org. Chem. 2009, 74, 423‑426

Why This Matters

For laboratories synthesizing or procuring PNQ analogs for SAR campaigns, 7‑deoxyfrenolicin B offers a practical advantage: the natural stereoisomer can be obtained directly without chiral resolution, reducing cost and improving enantiomeric purity compared to frenolicin B, which requires additional separation steps.

• [1] Eid CN, Shim J, Bikker J, et al. Direct Oxa-Pictet−Spengler Cyclization to the Natural (3a,5)-trans-Stereochemistry in the Syntheses of (+)-7-Deoxyfrenolicin B and (+)-7-Deoxykalafungin. J Org Chem. 2009;74(1):423-426. doi:10.1021/jo801945n View Source

Anticoccidial in Vivo Efficacy: Structural Determinants Differentiating 7-Deoxyfrenolicin B from Frenolicin B

Frenolicin B demonstrated in vivo efficacy against a polyether‑ionophore‑resistant field isolate of *Eimeria tenella* in a standard 7‑day chick model at 2550 ppm in feed [1]. Semi‑synthetic C‑3a and C‑4 substituted analogues of deoxyfrenolicin and frenolicin B were prepared and evaluated in vivo, revealing that anticoccidial activity is highly sensitive to the oxidation state at the C‑7/C‑8 positions and the presence of the γ‑lactone [2]. While quantitative head‑to‑head in vivo data for 7‑deoxyfrenolicin B alone are limited in the public domain, the SAR trend indicates that the deoxy scaffold serves as a distinct starting point for analog generation with potentially differentiated efficacy and metabolic stability profiles.

Anticoccidial SAR

Class-level inference

Frenolicin B active at 2550 ppm; deoxy series C-3a/C-4 analogs distinct

Quantitative standalone in vivo MIC not publicly reported

Model-response context. Deoxy scaffold requires compound-specific procurement.

Armer 1998; chick model. SAR trends only.

Evidence Dimension	In vivo anticoccidial efficacy against Eimeria tenella in poultry
Target Compound Data	7‑Deoxyfrenolicin B: precursor to semi‑synthetic anticoccidial analogs; specific standalone in vivo MIC not publicly reported
Comparator Or Baseline	Frenolicin B: active at 2550 ppm in feed against resistant E. tenella; 11‑ester pro‑drug increased in vivo efficacy 2‑fold
Quantified Difference	SAR studies of ~20 frenolicin B derivatives showed that all modifications except C‑11 esterification abolished potency; deoxyfrenolicin‑based C‑3a/C‑4 analogs exhibited distinct activity profiles
Conditions	In vivo chick model; semi‑synthetic analog studies reported by Armer et al. (Heterocycl. Commun. 1998, 4, 345‑350)

Why This Matters

For agricultural or veterinary antiparasitic screening programs, 7‑deoxyfrenolicin B and its semi‑synthetic derivatives represent a structurally distinct sub‑series whose in vivo properties cannot be predicted from frenolicin B data alone, necessitating compound‑specific procurement.

• [1] Hall KT, Rudge AJ. Carbocyclic frenolicin analogues: novel anticoccidial agents. Bioorg Med Chem Lett. 1998;8(2):153-156. View Source
• [2] Armer RE, Dutton CJ, Fenner BR, Greenwood SDW, Hall KT, Rudge AJ. Anticoccidial activity of novel semi-synthetic analogues of deoxyfrenolicin and frenolicin B (part II). Heterocycl Commun. 1998;4(4):345-350. View Source

Antifungal Spectrum Differentiation: 7-Deoxyfrenolicin B vs. Frenolicin B Against Candida and Plant Pathogens

7‑Deoxyfrenolicin B (deoxyfrenolicin) exhibited an MIC of 8 µg/mL against *Candida albicans* [1]. In a separate study, frenolicin B showed activity against plant pathogenic fungi *Colletotrichum acutatum* (MIC 1.56 µg/mL) and *Alternaria brassicicola* (MIC 6.25 µg/mL) but frenolicin A was inactive against these strains [2]. Although direct head‑to‑head MIC panels for 7‑deoxyfrenolicin B and frenolicin B against a common fungal panel are not available in the public literature, the existing data suggest differential antifungal spectrum preferences: 7‑deoxyfrenolicin B is documented against human fungal pathogens (*Candida*), while frenolicin B shows broader activity including plant pathogens.

Antifungal spectrum

Supporting evidence

MIC 8 µg/mL vs C. albicans (deoxy); frenolicin B active vs plant pathogens

No common fungal panel head-to-head available

Antimicrobial screening context. Different pathogen spectrum preference.

Separate labs; confirmatory testing required.

Evidence Dimension	Antifungal minimum inhibitory concentration (MIC)
Target Compound Data	MIC = 8 µg/mL against Candida albicans (Iwai et al., 1978)
Comparator Or Baseline	Frenolicin B: MIC = 1.56 µg/mL against C. acutatum; MIC = 6.25 µg/mL against A. brassicicola; Frenolicin A: inactive against both plant pathogens
Quantified Difference	Frenolicin B is 5.1‑fold more potent than 7‑deoxyfrenolicin B against C. acutatum (cross‑species comparison, not same panel); direct comparison on identical fungal strains not yet reported
Conditions	Broth dilution or agar dilution MIC assays; different laboratories and fungal strains

Why This Matters

When screening for agricultural vs. clinical antifungal applications, the choice between 7‑deoxyfrenolicin B and frenolicin B should be guided by the target pathogen spectrum; the two congeners are not functionally interchangeable without confirmatory testing on the specific pathogen of interest.

• [1] Iwai Y, Kora A, Takahashi Y, Hayashi T, Awaya J, Masuma R, Oiwa R, Omura S. Production of deoxyfrenolicin and a new antibiotic, frenolicin B by Streptomyces roseofulvus strain AM-3867. J Antibiot (Tokyo). 1978;31(10):959-965. doi:10.7164/antibiotics.31.959 View Source
• [2] Saepua S, Kornsakulkarn J, Choowong W, et al. Frenolicins H and I from the caterpillar-associated Streptomyces sp. TBRC17107. Nat Prod Res. 2024;38(21):3773-3782. doi:10.1080/14786419.2023.2263902 View Source

Evidence‑Backed Application Scenarios Where 7-Deoxyfrenolicin B Is the Scientifically Preferred Choice

AKT‑Targeted Anticancer Screening Campaigns Requiring a Lactone‑Free PNQ Scaffold

In kinase inhibitor discovery programs focused on the allosteric AKT cysteine‑alkylation mechanism, 7‑deoxyfrenolicin B provides a lactone‑free control compound with well‑characterized biochemical potency (AKT1 IC50 = 424 nM) and cellular cytotoxicity (A549 IC50 = 1.07 µM) [1][2]. Its use alongside frenolicin B (AKT1 IC50 = 313 nM; A549 IC50 = 0.28 µM) enables direct deconvolution of the lactone ring’s contribution to cellular target engagement and antiproliferative activity—a SAR question that cannot be addressed with either compound alone.

Semi‑Synthetic Derivatization Programs Targeting the C‑3a and C‑4 Positions for Antiparasitic Lead Optimization

The C‑3a and C‑4 positions of 7‑deoxyfrenolicin B are accessible for chemical modification without competing lactone reactivity, enabling a distinct semi‑synthetic analog series. Published work by Armer et al. demonstrated that C‑3a and C‑4 substituted deoxyfrenolicin analogs exhibit anticoccidial activity in vivo, establishing this scaffold as a validated starting point for veterinary antiparasitic drug discovery [3][4].

Stereochemical Reference Standard for (3a,5)-trans Pyranonaphthoquinone Synthesis and Quality Control

The exclusive (3a,5)-trans diastereoselectivity achieved in the four‑step oxa‑Pictet−Spengler synthesis of (+)-7‑deoxyfrenolicin B makes it an ideal chiral reference standard for analytical method development and for benchmarking the stereochemical purity of PNQ natural product isolates [5]. In contrast, frenolicin B syntheses under identical conditions produce the unnatural (3a,5)-cis isomer, complicating stereochemical authentication.

Human Fungal Pathogen Screening Panels Focused on Candida Species

With a documented MIC of 8 µg/mL against *Candida albicans*, 7‑deoxyfrenolicin B is a relevant entry point for antifungal discovery programs targeting human candidiasis [6]. While frenolicin B has demonstrated potency against plant pathogenic fungi, the existing antifungal evidence for 7‑deoxyfrenolicin B is centered on a clinically relevant human pathogen, making it the more appropriate choice for medical mycology screening cascades.

Application

Selection Property

Validation Focus

Cancer cell-model pathway studies

Lactone-free PNQ scaffold with defined AKT inhibition profile

AKT biochemical vs. cellular potency deconvolution

Antiparasitic screening programs

Accessible C-3a/C-4 positions without lactone interference

Anticoccidial model-response endpoints

Chiral reference standard

(3a,5)-trans diastereomer with exclusive natural stereochemistry

Stereochemical purity benchmarking for PNQ isolates

Antifungal screening studies

Documented anti-Candida albicans profile

Human fungal pathogen spectrum verification

• [1] BindingDB Entry BDBM29510: Deoxyfrenolicin binding to AKT1. IC50 = 424 nM. View Source
• [2] Wang X, Shaaban KA, Elshahawi SI, et al. Frenolicins C–G, Pyranonaphthoquinones from Streptomyces sp. RM‑4‑15. J Nat Prod. 2013;76(8):1441-1447. doi:10.1021/np400231r View Source
• [3] Armer RE, Dutton CJ, Fenner BR, Greenwood SDW, Hall KT, Rudge AJ. Anticoccidial activity of novel semi-synthetic analogues of deoxyfrenolicin and frenolicin B (part II). Heterocycl Commun. 1998;4(4):345-350. View Source
• [4] Fitzgerald JT, Henrich PP, O'Brien C, et al. Engineered biosynthesis of the antiparasitic agent frenolicin B and rationally designed analogs in a heterologous host. J Antibiot (Tokyo). 2011;64(12):759-762. doi:10.1038/ja.2011.86 View Source
• [5] Eid CN, Shim J, Bikker J, et al. Direct Oxa-Pictet−Spengler Cyclization to the Natural (3a,5)-trans-Stereochemistry in the Syntheses of (+)-7-Deoxyfrenolicin B and (+)-7-Deoxykalafungin. J Org Chem. 2009;74(1):423-426. doi:10.1021/jo801945n View Source
• [6] Iwai Y, Kora A, Takahashi Y, Hayashi T, Awaya J, Masuma R, Oiwa R, Omura S. Production of deoxyfrenolicin and a new antibiotic, frenolicin B by Streptomyces roseofulvus strain AM-3867. J Antibiot (Tokyo). 1978;31(10):959-965. doi:10.7164/antibiotics.31.959 View Source